![molecular formula C6H9NO3 B1229344 6-Oxopiperidine-2-carboxylic acid CAS No. 3770-22-7](/img/structure/B1229344.png)
6-Oxopiperidine-2-carboxylic acid
Overview
Description
Synthesis Analysis
The synthesis of 6-Oxopiperidine-2-carboxylic acid and related compounds has been explored through various methods. One approach involves the reversion of L-lysine inhibition of penicillin G biosynthesis by this compound in Penicillium chrysogenum PQ-96, highlighting its role in recovering L-α-aminoadipic acid for penicillin G production (Kurz↦kowski et al., 1990). Another study focused on the assay of this compound in fermentations by Penicillium chrysogenum PQ-96, showing its accumulation during penicillin G biosynthesis (Kurz↦kowski et al., 1990).
Molecular Structure Analysis
Research on the molecular structure of this compound derivatives has led to insights into their synthesis and potential applications. The solid-phase synthesis of peptides containing the spin-labeled 2,2,6,6-tetramethylpiperidine-1-oxyl-4-amino-4-carboxylic acid (TOAC) demonstrates its role as a beta-turn and 3(10)/alpha-helix promoter in peptides (Martin et al., 2001).
Chemical Reactions and Properties
This compound engages in a variety of chemical reactions, showcasing its versatility. A novel approach to the synthesis and resolution of six-membered lactams, such as 6-oxopiperidine-3-carboxylic acids, involves the Michael reaction—cyclization of itaconic acid and enantiopure O-(α-phenylethyl)hydroxylamine, highlighting the compound's potential in creating chiral building blocks for medicinal chemistry (Kleban et al., 2017).
Scientific Research Applications
Synthesis and Resolution of Lactams
6-Oxopiperidine-2-carboxylic acid plays a role in the synthesis and resolution of lactams. A study described a method for synthesizing five- and six-membered lactams using 6-oxopiperidine-3-carboxylic acids. This process involves a Michael reaction and cyclization, using O-(α-phenylethyl)hydroxylamine as a chiral auxiliary for diastereomeric lactam separation (Kleban et al., 2017).
X-ray Powder Diffraction
This compound derivatives are used in X-ray powder diffraction studies. A 2017 study reported on the diffraction data of a compound derived from this compound, highlighting its significance in the analysis of molecular structures (Wang et al., 2017).
Rearrangement Studies
Research on the rearrangement of 2-oxoazepane α,α-amino acids into 2'-oxopiperidine β(2,3,3)-amino acids demonstrated the role of this compound in studying intramolecular catalysis. This process involves the breakdown and formation of bonds leading to six-membered heterocycles (Núñez-Villanueva et al., 2015).
Stereoselective Syntheses
The compound is used in the stereoselective synthesis of various derivatives. One study focused on synthesizing tert-butyl 3-allyl-4-hydroxypiperidine-1-carboxylates using 6-oxopiperidine-1-carboxylate derivatives, demonstrating its utility in producing specific stereoisomers (Boev et al., 2015).
Total Synthesis of Alkaloids
This compound derivatives are used in the total synthesis of various alkaloids, highlighting its importance in the synthesis of bioactive compounds. A recent study developed a methodology leveraging this compound for synthesizing indolizidine and quinolizidine alkaloids (Renner et al., 2022).
Mechanism of Action
Safety and Hazards
properties
IUPAC Name |
6-oxopiperidine-2-carboxylic acid | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H9NO3/c8-5-3-1-2-4(7-5)6(9)10/h4H,1-3H2,(H,7,8)(H,9,10) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FZXCPFJMYOQZCA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(NC(=O)C1)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H9NO3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID00958739 | |
Record name | 6-Hydroxy-2,3,4,5-tetrahydropyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00958739 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
143.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
3770-22-7 | |
Record name | 6-Oxo-2-piperidinecarboxylic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=3770-22-7 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-Piperidinecarboxylic acid, 6-oxo- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0003770227 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 6-Hydroxy-2,3,4,5-tetrahydropyridine-2-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID00958739 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3770-22-7 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.